N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(p-tolyl)oxalamide

• IUPAC Name: N'-(4-methylphenyl)-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• InChI: InChI=1S/C20H25N3O4S2/c1-15-7-9-16(10-8-15)22-20(25)19(24)21-12-11-17-5-2-3-13-23(17)29(26,27)18-6-4-14-28-18/h4,6-10,14,17H,2-3,5,11-13H2,1H3,(H,21,24)(H,22,25)
• InChI Key: KGGVJTYEOILISI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C20H25N3O4S2
• Molecular Weight: 435.6 g/mol

Description

N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(p-tolyl)oxalamide, also known as TPOP, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. TPOP is a white crystalline solid that has a molecular formula of C26H32N2O3S and a molecular weight of 460.62 g/mol. This compound has been studied extensively for its potential applications in various fields, such as medicinal chemistry, drug delivery systems, and catalysis.

Scientific Research Applications

Synthesis and Biological Activities

Antibacterial Study : A study on the synthesis of N-substituted derivatives of certain compounds revealed their potential antibacterial activity. These compounds were synthesized through a series of steps involving the reaction of benzenesulfonyl chloride with ethyl isonipecotate, leading to a series of N-substituted derivatives. These compounds displayed moderate to significant activity against both Gram-negative and Gram-positive bacteria, highlighting their potential as antibacterial agents (Khalid et al., 2016).

Anticancer Activity : Novel derivatives including 1,2-dihydropyridines, thiophenes, and thiazoles with a biologically active sulfone moiety have shown promise in in-vitro anticancer activity against human breast cancer cell lines. Compounds with specific IC50 values demonstrated better activity than the reference drug Doxorubicin, indicating their potential as anticancer agents (Al-Said et al., 2011).

HIV-1 Non-nucleoside Reverse Transcriptase Inhibitors (NNRTI) : Research on thiophene[3,2-d]pyrimidine derivatives as HIV-1 NNRTIs has led to compounds with potent anti-HIV activities. These compounds were effective against both wild-type and various NNRTI-resistant mutant viruses, demonstrating their potential as new drug candidates for treating HIV-1 infection (Kang et al., 2017).

Chemical Properties and Synthesis

Synthesis Techniques : The synthesis of certain compounds, such as 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, has been explored for their potential biological activities. These compounds were synthesized through a multistep process involving modern spectroscopic techniques for structure elucidation. The synthesized compounds were screened for various biological activities, demonstrating the diverse applications of such chemical synthesis methods (Khalid et al., 2016).